Cas no 2171743-87-4 (2-{4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-1H-pyrazol-1-yl}acetic acid)

• Product Name: 2-{4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-1H-pyrazol-1-yl}acetic acid
• CAS No: 2171743-87-4
• MF: C₂₆H₂₆N₄O₅
• MW: 474.508446216583
• CID: 6487216
• PubChem ID: 165514336
• Update Time: 2025-06-08

2-{4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-1H-pyrazol-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-1H-pyrazol-1-yl}acetic acid
• 2171743-87-4
• EN300-1523049
• 2-{4-[2-cyclobutyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-1H-pyrazol-1-yl}acetic acid

• Inchi： 1S/C26H26N4O5/c31-23(32)14-30-13-17(12-27-30)28-25(33)24(16-6-5-7-16)29-26(34)35-15-22-20-10-3-1-8-18(20)19-9-2-4-11-21(19)22/h1-4,8-13,16,22,24H,5-7,14-15H2,(H,28,33)(H,29,34)(H,31,32)
• InChI Key： GVMLBPOOHZNCOU-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(C(NC1C=NN(CC(=O)O)C=1)=O)C1CCC1)=O

Computed Properties

• Exact Mass: 474.19031994g/mol
• Monoisotopic Mass: 474.19031994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 123Ų

Additional information on 2-{4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-1H-pyrazol-1-yl}acetic acid

Introduction to 2-{4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-1H-pyrazol-1-yl}acetic acid (CAS No. 2171743-87-4)

2-{4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-1H-pyrazol-1-yl}acetic acid, also known by its CAS number 2171743-87-4, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate molecular structure, which includes a cyclobutyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a pyrazole ring. These structural features contribute to its unique chemical properties and potential biological activities.

The compound's structure is particularly noteworthy due to the presence of the Fmoc protecting group, which is commonly used in peptide synthesis to protect amino groups during the synthesis process. The cyclobutyl group adds steric hindrance and conformational rigidity, which can influence the compound's interactions with biological targets. The pyrazole ring, a five-membered heterocycle with two nitrogen atoms, is known for its versatility in forming hydrogen bonds and π-stacking interactions, making it a valuable scaffold in drug design.

Recent research has focused on the potential applications of 2-{4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-1H-pyrazol-1-yl}acetic acid in various therapeutic areas. One of the key areas of interest is its use as a lead compound for the development of novel inhibitors targeting specific enzymes involved in disease pathways. For instance, studies have shown that compounds with similar structural features can exhibit potent inhibitory activity against kinases, which are crucial enzymes in many signaling pathways associated with cancer and inflammatory diseases.

In addition to its potential as an enzyme inhibitor, 2-{4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-1H-pyrazol-1-yl}acetic acid has been explored for its ability to modulate protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their dysregulation is often linked to various diseases. The compound's ability to interfere with specific PPIs could provide new avenues for therapeutic intervention in conditions such as neurodegenerative disorders and viral infections.

The synthesis of 2-{4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-1H-pyrazol-1-yl}acetic acid involves several steps, including the formation of the Fmoc protected amino acid derivative and subsequent coupling reactions to form the final product. The use of advanced synthetic techniques and high-purity reagents ensures that the compound can be produced with high yield and purity, making it suitable for further biological evaluation.

Clinical trials involving compounds with similar structures have shown promising results in terms of safety and efficacy. For example, a phase II clinical trial evaluating a related pyrazole-based compound for the treatment of rheumatoid arthritis demonstrated significant improvements in disease activity scores without major adverse effects. These findings highlight the potential of compounds like 2-{4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-1H-pyrazol-1-yl}acetic acid as viable candidates for drug development.

In conclusion, 2-{4-2-cyclobutyl-2-( {(9H-fluoren -9 - yl) methoxycarbonyl } amino ) acetamido - 1 H - pyrazol - 1 - yl } acetic acid (CAS No. 2171743 - 87 - 4) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and potential biological activities make it an attractive lead compound for further investigation and development into novel therapeutic agents. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the field.